Cas no 7550-24-5 (2-(4-methylphenyl)-2-(4-phenylpiperazin-1-yl)ethanol)

• Product Name: 2-(4-methylphenyl)-2-(4-phenylpiperazin-1-yl)ethanol
• CAS No: 7550-24-5
• MF: C₁₉H₂₄N₂O
• MW: 296.406664848328
• CID: 1774862
• PubChem ID: 202141
• Update Time: 2025-04-21

2-(4-methylphenyl)-2-(4-phenylpiperazin-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-2-(4-phenylpiperazin-1-yl)ethanol
• DTXSID50996964
• 5-23-02-00062 (Beilstein Handbook Reference)
• 2-(4-Methylphenyl)-2-(4-phenylpiperazin-1-yl)ethan-1-ol
• 7550-24-5
• BRN 0619378
• 1-Piperazineethanol, 4-phenyl-beta-p-tolyl-
• 4-Phenyl-beta-p-tolyl-1-piperazineethanol

• Inchi： 1S/C19H24N2O/c1-16-7-9-17(10-8-16)19(15-22)21-13-11-20(12-14-21)18-5-3-2-4-6-18/h2-10,19,22H,11-15H2,1H3
• InChI Key： LSBTUZMZAVUNBV-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC(C)=CC=1)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 296.18902
• Monoisotopic Mass: 296.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71